3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one

• IUPAC Name: (2E)-3-ethyl-2-morpholin-4-ylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C9H15N3O2S/c1-2-12-8(13)7-15-9(12)10-11-3-5-14-6-4-11/h2-7H2,1H3/b10-9+
• InChI Key: XDANPOSHQSFSNH-MDZDMXLPSA-N
• Canonical SMILES: CCN1C(=O)CSC1=NN2CCOCC2
• Isomeric SMILES: CCN\1C(=O)CS/C1=N/N2CCOCC2
• Molecular Formula: C9H15N3O2S
• Molecular Weight: 229.30 g/mol

Description

3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one, also known as EMT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EMT is a thiazolidinone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various metabolic pathways. 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one has been shown to inhibit the activity of thymidylate synthase, which is involved in DNA synthesis, and dihydrofolate reductase, which is involved in folate metabolism. 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one has also been shown to inhibit the activity of UDP-glucuronosyltransferases, which are involved in the metabolism of various drugs.
Biochemical and Physiological Effects:
3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one inhibits the growth of various cancer cell lines, including breast cancer, colon cancer, and lung cancer. 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one has also been shown to inhibit the growth of various fungi and bacteria. In vivo studies have shown that 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one has antitumor activity in animal models of cancer. 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one has also been shown to have anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one has several advantages for lab experiments, including its relatively simple synthesis, low cost, and potential applications in various fields. However, 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one also has limitations, including its relatively low solubility in water and its potential toxicity.

Future Directions

For research on 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one include the development of 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one-based drugs, pesticides, and plant growth regulators, and further research to fully understand its mechanism of action and potential applications.

Scientific Research Applications

3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one has shown promising anticancer, antifungal, and antibacterial activities. In agriculture, 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one has been used as a plant growth regulator and as a pesticide. In materials science, 3-ethyl-2-(4-morpholinylimino)-1,3-thiazolidin-4-one has been used as a precursor for the synthesis of various metal complexes.